Cas no 2228173-45-1 (1-(5-bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(5-bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228173-45-1
• MF: C₁₁H₁₂BrNO₂
• MW: 270.122482299805
• CID: 5856488
• PubChem ID: 165828357
• Update Time: 2025-05-23

1-(5-bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1908120
• 2228173-45-1

• Inchi： 1S/C11H12BrNO2/c1-10(2)6-11(10,9(14)15)8-4-3-7(12)5-13-8/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： VMGUOOMPJOPVHR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1(C(=O)O)CC1(C)C

Computed Properties

• Exact Mass: 269.00514g/mol
• Monoisotopic Mass: 269.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(5-bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(5-bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228173-45-1)

The compound 1-(5-bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228173-45-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a bromopyridine moiety and a dimethylcyclopropane carboxylic acid group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic frameworks in medicinal chemistry.

In recent years, the search for 5-bromopyridine derivatives has surged, driven by their versatility in cross-coupling reactions and their role in constructing complex molecules. The presence of the bromine atom at the 5-position of the pyridine ring enhances reactivity, enabling efficient functionalization. This property aligns with the growing trend of click chemistry and late-stage diversification strategies, which are pivotal in modern organic synthesis. Additionally, the cyclopropane ring in this compound introduces steric constraints, which can influence the conformational stability of derived products—a hot topic in structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 2228173-45-1 is often explored for its potential in crop protection chemicals. The agrochemical sector is increasingly focusing on sustainable pest control solutions, and brominated pyridines are known to exhibit insecticidal and herbicidal activities. This compound’s carboxylic acid functionality further allows for derivatization into esters or amides, broadening its utility in formulation development. Such innovations are critical as the industry addresses challenges like pesticide resistance and environmental impact.

Another area of interest is the compound’s role in metal-catalyzed reactions. With the rise of palladium-catalyzed cross-coupling methodologies (e.g., Suzuki-Miyaura or Buchwald-Hartwig reactions), 1-(5-bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid serves as a promising substrate. These reactions are central to the synthesis of biaryl compounds, which are prevalent in pharmaceuticals and materials science. The compound’s compatibility with green chemistry principles—such as minimizing waste and using safer solvents—also resonates with current regulatory and sustainability goals.

Analytical characterization of this compound typically involves advanced techniques like nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the purity and structural integrity of the material, which is essential for reproducibility in research. The demand for high-purity intermediates has grown alongside the emphasis on quality-by-design (QbD) in chemical manufacturing, making rigorous analysis a cornerstone of its commercial viability.

In summary, 1-(5-bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228173-45-1) represents a multifaceted building block with applications spanning drug development, agrochemicals, and materials science. Its structural features align with contemporary research trends, including heterocyclic chemistry, catalysis, and sustainable synthesis. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.